Cas no 828270-64-0 (Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-)

• Product name: Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
• CAS No: 828270-64-0
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 681583
• PubChem ID: 21575242

Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
• 1-fluoro-3-methyl-2-methylsulfonylbenzene
• 1-Fluoro-2-(methanesulfonyl)-3-methylbenzene
• DTXSID20615993
• SCHEMBL17689094
• 828270-64-0

• Inchi： InChI=1S/C8H9FO2S/c1-6-4-3-5-7(9)8(6)12(2,10)11/h3-5H,1-2H3
• InChI Key： KFSIEPKBEWIIAY-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)F)S(=O)(=O)C

Computed Properties

• Exact Mass: 188.03072886g/mol
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų